Cas no 21282-96-2 (Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester)

Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester structure
21282-96-2 structure
Product Name:Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester
CAS No:21282-96-2
MF:C9H12O5
MW:200.188583374023
CID:261050
Update Time:2024-01-27

Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester
    • 2-prop-2-enoyloxyethyl 3-oxobutanoate
    • 2-(acryloyloxy)ethyl 3-oxobutanoate
    • 2-(Acryloyloxy)ethyl acetoacetate
    • 4-hydroxy-2-methylidenebutanoic 3-oxobutanoic anhydride
    • 2-acetoacetoxyethylacrylate
    • 2-hydroxyethylacetoacetateacrylate
    • acetoaceticacid,2-hydroxyethylacrylateester
    • acetoaceticacid,2-hydroxyethylester,acrylate
    • akryloyloxyethylesterkyselinyacetoctove
    • ethylene glycol monoacetoacetate mono-acrylate
    • 2-(ACRYLOYLOXY)ETHYL ACETOACETATE 95%
    • Inchi: 1S/C9H12O5/c1-3-8(11)13-4-5-14-9(12)6-7(2)10/h3H,1,4-6H2,2H3
    • InChI Key: YHSYGCXKWUUKIK-UHFFFAOYSA-N
    • SMILES: C(OCCOC(=O)C=C)(=O)CC(=O)C

Computed Properties

  • Exact Mass: 236.08958
  • Monoisotopic Mass: 200.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2176 (rough estimate)
  • Boiling Point: 257.9°C (rough estimate)
  • Flash Point: 96 °C
  • Refractive Index: 1.4435 (estimate)
  • PSA: 132.13
  • Solubility: Not determined

Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester Security Information

  • Hazardous Material transportation number:UN 2810 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-24-36/37/38
  • Safety Instruction: 26-36/37-45
  • RTECS:AK5600000
  • Hazardous Material Identification: T
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